Cas no 33815-57-5 (Di-O-methylbergenin)

Di-O-methylbergenin Properties

Names and Identifiers

• Di-O-methylbergenin
• (2R,3S,4S,4aR,10bS)-3,4-Dihydroxy-2-(hydroxymethyl)-8,9,10-trimet hoxy-3,4,4a,10b-tetrahydropyrano[3,2-c]isochromen-6(2H)-one
• 2.3-Dihydroxy-2-cyclopenten-1-on
• 2-hydroxytetronic acid
• 3,4-Dihydroxy-5H-furan-2-on
• 3,4-dihydroxy-5H-furan-2-one
• 8,10-di-O-methylbergenin
• dimethylbergenin
• tri-O-methylnorbergenin
• (2R,3S,4S,4aR,10bS)-3,4-dihydroxy-2-(hydroxymethyl)-8,9,10-trimethoxy-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-6-one
• AKOS032961583
• 33815-57-5
• (2R,3S,4S,4aR,10bS)-3,4,4a,10b-Tetrahydro-3,4-dihydroxy-2-(hydroxymethyl)-8,9,10-trimethoxypyrano[3,2-c][2]benzopyran-6(2H)-one; Dimethylbergenin
• FS-9768
• CHEMBL2018644
• [ "" ]
• +Expand

• InChIKey： FNYWDMKESUACOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H20O9/c1-21-7-4-6-9(13(23-3)12(7)22-2)14-15(25-16(6)20)11(19)10(18)8(5-17)24-14/h4,8,10-11,14-15,17-19H,5H2,1-3H3/t8-,10-,11+,14+,15-/m1/s1
• SMILES： COc1cc2C(=O)OC3C(O)C(O)C(CO)OC3c2c(OC)c1OC

Computed Properties

• Exact Mass: 356.11100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 356.11073221g/mol
• Heavy Atom Count: 25
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: -0.59460
• PSA: 123.91000
• Boiling Point: 454.3±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 228.5±27.3 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether